Cas no 213334-27-1 (Pyrimidine,5-methyl-4-(methylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-)

• Product Name: Pyrimidine,5-methyl-4-(methylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
• CAS No: 213334-27-1
• MF: C₁₀H₉F₃N₄S
• MW: 274.265470266342
• CID: 1400589
• Update Time: 2024-08-15

Pyrimidine,5-methyl-4-(methylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-methyl-4-(methylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
• Pyrimidine, 5-methyl-4-(methylthio)-2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-

• Inchi： 1S/C10H9F3N4S/c1-6-5-14-9(15-8(6)18-2)17-4-3-7(16-17)10(11,12)13/h3-5H,1-2H3
• InChI Key： UKOHXDIPFHXZLN-UHFFFAOYSA-N
• SMILES： C1(N2C=CC(C(F)(F)F)=N2)=NC=C(C)C(SC)=N1

Computed Properties

• Exact Mass: 274.05017

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 403.3±55.0 °C(Predicted)
• PSA: 43.6
• pka: -0.36±0.49(Predicted)